Cas no 1208864-35-0 (tert-butyl 3-fluoro-4,4-dihydroxypiperidine-1-carboxylate)

Tert-butyl 3-fluoro-4,4-dihydroxypiperidine-1-carboxylate is a fluorinated piperidine derivative featuring a Boc-protected amine and two hydroxyl groups at the 4-position. The tert-butyloxycarbonyl (Boc) group enhances stability, facilitating handling and storage, while the fluorine substitution introduces electronic and steric effects useful in medicinal chemistry and drug development. The dihydroxy functionality offers versatility for further derivatization, making it a valuable intermediate in organic synthesis. Its structural features are advantageous for probing enzyme interactions or constructing bioactive molecules. The compound’s well-defined stereochemistry and functional group compatibility support its use in targeted research applications, particularly in pharmaceutical and agrochemical studies.
tert-butyl 3-fluoro-4,4-dihydroxypiperidine-1-carboxylate structure
1208864-35-0 structure
Product Name:tert-butyl 3-fluoro-4,4-dihydroxypiperidine-1-carboxylate
CAS No:1208864-35-0
MF:C10H18FNO4
MW:235.252626895905
MDL:MFCD18073275
CID:1211559
PubChem ID:66790111
Update Time:2025-05-28

tert-butyl 3-fluoro-4,4-dihydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-2-propanyl 3-fluoro-4,4-dihydroxy-1-piperidinecarboxylat e
    • tert-butyl 3-fluoro-4,4-dihydroxypiperidine-1-carboxylate
    • SureCN6886960
    • 1-(BOC-AMINO)-3-FLUOROCYCLOBUTANE-1-METHANOL
    • tert-butyl 3-fluoro-1-(hydroxymethyl)cyclobutylcarbamate
    • SureCN7925918
    • PB25860
    • 1-piperidinecarboxylic acid, 3-fluoro-4,4-dihydroxy-, 1,1-dimethylethyl ester
    • SCHEMBL758818
    • DB-189211
    • C10H18FNO4
    • 1-BOC-3-FLUORO-4-OXOPIPERIDINE H2O
    • SB21665
    • BS-30284
    • tert-butyl3-fluoro-4,4-dihydroxypiperidine-1-carboxylate
    • XFGJBCDWYNSTJT-UHFFFAOYSA-N
    • CS-0183471
    • tert-Butyl 3-fluoro-4,4-dihydroxy-piperidine-1-carboxylate
    • A892018
    • 1208864-35-0
    • 1-Boc-3-Fluoro-4,4-dihydroxypiperidine
    • MFCD18073275
    • AKOS016016041
    • MDL： MFCD18073275
    • Inchi： 1S/C10H18FNO4/c1-9(2,3)16-8(13)12-5-4-10(14,15)7(11)6-12/h7,14-15H,4-6H2,1-3H3
    • InChI Key： XFGJBCDWYNSTJT-UHFFFAOYSA-N
    • SMILES： FC1CN(C(=O)OC(C)(C)C)CCC1(O)O

Computed Properties

  • Exact Mass: 235.12200
  • Monoisotopic Mass: 235.12198622g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 70Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 346.1±42.0 °C at 760 mmHg
  • Flash Point: 163.1±27.9 °C
  • PSA: 70.00000
  • LogP: 0.58410
  • Vapor Pressure: 0.0±1.7 mmHg at 25°C

tert-butyl 3-fluoro-4,4-dihydroxypiperidine-1-carboxylate Security Information

tert-butyl 3-fluoro-4,4-dihydroxypiperidine-1-carboxylate Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl 3-fluoro-4,4-dihydroxypiperidine-1-carboxylate Pricemore >>

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tert-butyl 3-fluoro-4,4-dihydroxypiperidine-1-carboxylate Production Method

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